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Compound of Interest

Compound Name: NNC 05-2090

Cat. No.: B15579115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the available solubility and

stability data for NNC 05-2090 hydrochloride. Given the limited publicly available data specific

to this compound, this document also outlines generalized experimental protocols for

determining these critical parameters, offering a framework for researchers to conduct their

own detailed assessments.

Core Physicochemical Properties
NNC 05-2090 hydrochloride is a synthetic compound with a molecular weight of 451.01 g/mol

and a molecular formula of C₂₇H₃₀N₂O₂·HCl. It is known as a GABA uptake inhibitor with

moderate selectivity for the BGT-1 (betaine/GABA transporter 1).

Solubility Profile
The solubility of NNC 05-2090 hydrochloride has been reported in several organic solvents.

However, there is some variability in the reported values, and detailed aqueous solubility data

is limited.

Data Presentation: Solubility of NNC 05-2090 Hydrochloride
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Solvent Reported Solubility Notes

Dimethyl Sulfoxide (DMSO) 100 mM

Another source indicates 10

mM.[1] One supplier suggests

that up to 100 mg/mL (221.73

mM) is achievable with the aid

of ultrasound.

Ethanol 13 mM

Aqueous Solutions Slightly soluble

Quantitative data regarding

concentration, pH, and

temperature are not specified.

Acetonitrile Slightly soluble (0.1-1 mg/ml)

Experimental Protocol: Determination of Aqueous Solubility (Shake-Flask Method)

The shake-flask method is a standard approach to determine the equilibrium solubility of a

compound.

Preparation of Buffers: Prepare a series of buffers at various physiologically relevant pH

values (e.g., pH 1.2, 4.5, 6.8, and 7.4).

Sample Preparation: Add an excess amount of NNC 05-2090 hydrochloride to a known

volume of each buffer in separate, sealed containers. The presence of undissolved solid is

essential to ensure saturation.

Equilibration: Agitate the samples at a constant, controlled temperature (e.g., 25°C or 37°C)

for a sufficient period to reach equilibrium. This is typically 24 to 72 hours.

Sample Collection and Preparation: At predetermined time points (e.g., 24, 48, and 72

hours), withdraw an aliquot of the supernatant. To prevent contamination from undissolved

solids, filter the sample through a 0.45 µm filter.

Analysis: Analyze the concentration of NNC 05-2090 hydrochloride in the filtrate using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.probechem.com/products_NNC05-2090hydrochloride.html
https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibrium Confirmation: Equilibrium is confirmed when consecutive measurements of the

solute concentration are consistent.

Stability Profile
The stability of NNC 05-2090 hydrochloride is a critical factor for its storage, handling, and

experimental use. The available information provides general storage guidelines.

Data Presentation: Stability and Storage of NNC 05-2090 Hydrochloride

Condition Recommendation Duration

Solid Form Storage

Desiccate at room temperature

or 4°C, sealed and away from

moisture.

Up to 12 months or ≥ 2-4

years, depending on the

source.[2]

Shipping
Ambient temperature; can be

shipped with an ice pack.
Not specified.

DMSO Stock Solution Store at -80°C or -20°C.
6 months at -80°C; 1 month at

-20°C.

Experimental Protocol: Forced Degradation Studies for Stability Assessment

Forced degradation studies are essential to understand the intrinsic stability of a drug

substance and to develop stability-indicating analytical methods.

Method Development: Develop a stability-indicating HPLC method capable of separating the

intact NNC 05-2090 hydrochloride from its potential degradation products.

Stress Conditions: Expose solutions of NNC 05-2090 hydrochloride to a variety of stress

conditions:

Acid Hydrolysis: Treat with 0.1 M HCl at an elevated temperature (e.g., 60°C) for a defined

period.

Base Hydrolysis: Treat with 0.1 M NaOH at an elevated temperature for a defined period.
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Oxidation: Treat with 3% hydrogen peroxide at room temperature.

Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80°C).

Photostability: Expose the drug substance in solution and as a solid to UV and visible light,

as per ICH Q1B guidelines.

Sample Analysis: At various time points, analyze the stressed samples using the developed

stability-indicating HPLC method.

Data Evaluation: Identify and quantify the degradation products. The peak purity of the

parent drug should be assessed to ensure no co-eluting degradants.

Visualizations
Experimental Workflow for Solubility and Stability Assessment
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Solubility Assessment Stability Assessment (Forced Degradation)
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Caption: Workflow for determining the solubility and stability of NNC 05-2090 hydrochloride.

Hypothetical Degradation Relationship
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Stress Conditions

Potential Degradation Products

NNC 05-2090 Hydrochloride

Acidic Hydrolysis Basic Hydrolysis Oxidation Photolysis
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Caption: Hypothetical degradation pathways of NNC 05-2090 hydrochloride under stress

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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